Cas no 332387-89-0 (2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide)

2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide is a quinoline-derived amide compound with potential applications in pharmaceutical and chemical research. Its structure features a substituted quinoline core coupled with a cyclohexylamide moiety, which may enhance solubility and bioavailability. This compound is of interest due to its potential as an intermediate in the synthesis of biologically active molecules, particularly in medicinal chemistry for targeting specific receptors or enzymes. The ethyl and methyl substituents on the quinoline ring can influence steric and electronic properties, while the cyclohexylamide group may contribute to conformational stability. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies.
2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide structure
332387-89-0 structure
Product Name:2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide
CAS No:332387-89-0
MF:C19H24N2O
MW:296.406664848328
CID:3071771
PubChem ID:855961
Update Time:2025-08-02

2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide Chemical and Physical Properties

Names and Identifiers

    • 2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide
    • AKOS000581481
    • N-cyclohexyl-2-ethyl-3-methylquinoline-4-carboxamide
    • Oprea1_099486
    • BRD-K00289305-001-01-4
    • SB70618
    • Oprea1_024664
    • 332387-89-0
    • MDL: MFCD02049575
    • Inchi: 1S/C19H24N2O/c1-3-16-13(2)18(15-11-7-8-12-17(15)21-16)19(22)20-14-9-5-4-6-10-14/h7-8,11-12,14H,3-6,9-10H2,1-2H3,(H,20,22)
    • InChI Key: ZGDBRNPHTBQNLR-UHFFFAOYSA-N
    • SMILES: O=C(C1C2C=CC=CC=2N=C(CC)C=1C)NC1CCCCC1

Computed Properties

  • Exact Mass: 296.188863393Da
  • Monoisotopic Mass: 296.188863393Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 42Ų

2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM262488-5g
N-Cyclohexyl-2-ethyl-3-methylquinoline-4-carboxamide
332387-89-0 97%
5g
$825 2021-08-18
Chemenu
CM262488-1g
N-Cyclohexyl-2-ethyl-3-methylquinoline-4-carboxamide
332387-89-0 97%
1g
$*** 2023-05-30

Additional information on 2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide

Recent Advances in the Study of 2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide (CAS: 332387-89-0)

2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide (CAS: 332387-89-0) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief synthesizes the latest findings on this compound, providing a comprehensive overview of its current status in scientific research.

The compound's structural features, including the quinoline core and cyclohexylamide moiety, contribute to its unique biological activity. Recent investigations have focused on its role as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting key inflammatory markers in vitro, suggesting potential applications in treating chronic inflammatory diseases.

In addition to its anti-inflammatory properties, 2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute revealed its ability to induce apoptosis in certain cancer cell lines, with minimal cytotoxicity to normal cells. This selective activity is attributed to its interaction with mitochondrial pathways, making it a potential candidate for targeted cancer therapies.

The synthetic routes for this compound have also been optimized in recent years. A 2022 publication in Organic Process Research & Development outlined a scalable and cost-effective synthesis method, which could facilitate its broader use in both academic and industrial settings. The improved synthetic protocol addresses previous challenges related to yield and purity, ensuring a reliable supply for further research.

Despite these advancements, challenges remain in the clinical translation of 2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic potential. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 2-Ethyl-3-methyl-quinoline-4-carboxylic acid cyclohexylamide (CAS: 332387-89-0) represents a versatile scaffold with significant pharmacological potential. Its dual anti-inflammatory and anticancer activities, coupled with recent synthetic advancements, underscore its relevance in contemporary drug discovery. Future studies should focus on optimizing its pharmacokinetic profile and elucidating its precise molecular targets to accelerate its transition from bench to bedside.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.